Cas no 2122-29-4 ((5alpha,7alpha)-spartein-5-ol)

(5alpha,7alpha)-spartein-5-ol structure
(5alpha,7alpha)-spartein-5-ol structure
Product Name:(5alpha,7alpha)-spartein-5-ol
CAS No:2122-29-4
MF:C15H26N2O
MW:250.379744052887
CID:1399608
PubChem ID:442962
Update Time:2025-04-20

(5alpha,7alpha)-spartein-5-ol Chemical and Physical Properties

Names and Identifiers

    • (5alpha,7alpha)-spartein-5-ol
    • (+)-Retamine
    • (1S,7aβ,14aα)-Dodecahydro-7β,14β-methano-2H,6H-dipyrido[1,2-a:1',2'-e][1,5]diazocin-1-ol
    • W1C646VHEF
    • A-methano-2H,6H-dipyrido[1,2-a:1',2'-e][1,5]diazocin-1-ol
    • A)-Dodecahydro-7
    • RETAMINE [MI]
    • Retamine
    • UNII-W1C646VHEF
    • (1S,7a
    • A,14
    • A,14a
    • 7,14-METHANO-2H,6H-DIPYRIDO(1,2-A:1',2'-E)(1,5)DIAZOCIN-1-OL, DODECAHYDRO-, (1S,7R,7AS,14R,14AS)-
    • 2122-29-4
    • (1R, 2S, 3S, 9R, 10S)-7, 15-diazatetracyclo[7.7.1.02, 7.010, 15]heptadecan-3-ol
    • AKOS040753733
    • DTXSID80943582
    • NS00094232
    • CHEBI:8813
    • C10780
    • spartein-5-ol
    • (1S,7abeta,14aalpha)-Dodecahydro-7beta,14beta-methano-2H,6H-dipyrido[1,2-a:1',2'-e][1,5]diazocin-1-ol
    • Inchi: 1S/C15H26N2O/c18-14-5-3-7-17-9-11-8-12(15(14)17)10-16-6-2-1-4-13(11)16/h11-15,18H,1-10H2/t11-,12-,13+,14+,15+/m1/s1
    • InChI Key: JMXNBIDTNISOTA-MRLBHPIUSA-N
    • SMILES: O[C@H]1CCCN2C[C@H]3C[C@H](CN4CCCC[C@H]43)[C@H]21

Computed Properties

  • Exact Mass: 250.204513457g/mol
  • Monoisotopic Mass: 250.204513457g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 322
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 26.7Ų

Experimental Properties

  • Melting Point: 165-166°
  • Specific Rotation: D20 +46.2° (c = 1.017 in abs ethanol)
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